Cas no 941294-38-8 (5-Bromo-4-(3,4-dimethylphenyl)pyrimidine)
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine is a brominated pyrimidine derivative featuring a 3,4-dimethylphenyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The dimethylphenyl group enhances steric and electronic properties, making it valuable for modulating biological activity or material characteristics. High purity and well-defined structure ensure reproducibility in research and industrial applications. Suitable for use in medicinal chemistry and material science, this compound provides a reliable building block for constructing complex molecular architectures.
941294-38-8 structure
Product Name:5-Bromo-4-(3,4-dimethylphenyl)pyrimidine
CAS No:941294-38-8
MF:C12H11BrN2
MW:263.133141756058
MDL:MFCD09800943
CID:821273
PubChem ID:26369918
Update Time:2025-06-07
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-(3,4-dimethylphenyl)pyrimidine
- 5-Bromo-4-(3,4-dimethylphenyl)pyrimidine (ACI)
- 5-Bromo-4-(3,4-dimethyl-phenyl)-pyrimidine
- 941294-38-8
- 5-Bromo-4-(3,4-dimethylphenyl)pyrimidine, AldrichCPR
- AKOS015834336
- BS-23348
- DTXSID90650013
- MFCD09800943
- J-517048
- SB58476
-
- MDL： MFCD09800943
- Inchi： 1S/C12H11BrN2/c1-8-3-4-10(5-9(8)2)12-11(13)6-14-7-15-12/h3-7H,1-2H3
- InChI Key： TYVXESWZRHOVSY-UHFFFAOYSA-N
- SMILES： BrC1C(C2C=C(C)C(C)=CC=2)=NC=NC=1
Computed Properties
- Exact Mass: 262.01100
- Monoisotopic Mass: 262.01056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78000
- LogP: 3.52290
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089001070-100g |
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine |
941294-38-8 | 95% | 100g |
$400.00 | 2023-08-31 | |
| TRC | B691713-100mg |
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine |
941294-38-8 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B691713-250mg |
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine |
941294-38-8 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B691713-500mg |
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine |
941294-38-8 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B691713-1g |
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine |
941294-38-8 | 1g |
$ 98.00 | 2023-04-18 | ||
| Chemenu | CM166808-100g |
5-bromo-4-(3,4-dimethylphenyl)pyrimidine |
941294-38-8 | 95% | 100g |
$320 | 2021-08-05 | |
| Apollo Scientific | OR11513-1g |
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine |
941294-38-8 | 98% | 1g |
£90.00 | 2023-09-01 | |
| Apollo Scientific | OR11513-5g |
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine |
941294-38-8 | 98% | 5g |
£310.00 | 2023-09-01 | |
| Chemenu | CM166808-100g |
5-bromo-4-(3,4-dimethylphenyl)pyrimidine |
941294-38-8 | 95% | 100g |
$387 | 2024-07-19 | |
| abcr | AB236683-1 g |
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine; 98% |
941294-38-8 | 1g |
€93.00 | 2023-04-27 |
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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